Cas no 1239483-38-5 (N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide)

• Product Name: N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide
• CAS No: 1239483-38-5
• MF: C₁₇H₁₇ClN₄O₂
• MW: 344.795482397079
• CID: 6442079
• PubChem ID: 45830258
• Update Time: 2025-05-20

N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z449710852
• (E)-N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide
• 1239483-38-5
• N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide
• EN300-26598055

• Inchi： 1S/C17H17ClN4O2/c1-9-5-15(16(24-4)7-14(9)18)20-17(23)12(8-19)6-13-10(2)21-22-11(13)3/h5-7H,1-4H3,(H,20,23)(H,21,22)/b12-6+
• InChI Key： RRQGLHVCAKGAFU-WUXMJOGZSA-N
• SMILES： ClC1=CC(=C(C=C1C)NC(/C(/C#N)=C/C1C(C)=NNC=1C)=O)OC

Computed Properties

• Exact Mass: 344.1040035g/mol
• Monoisotopic Mass: 344.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.8Ų

Additional information on N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide

Comprehensive Analysis of N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide (CAS No. 1239483-38-5)

The compound N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide, identified by its CAS No. 1239483-38-5, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the cyano and pyrazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to breakthroughs in drug discovery and crop protection.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more efficient and sustainable solutions in pharmaceuticals and agriculture. The N-(4-chloro-2-methoxy-5-methylphenyl) derivative stands out due to its electron-withdrawing and electron-donating groups, which enhance its reactivity and selectivity. This compound's prop-2-enamide backbone is also a focal point for studies exploring its molecular interactions with biological targets, such as enzymes and receptors.

One of the most frequently searched topics related to this compound is its synthetic pathway. Chemists are keen to understand the optimal conditions for its preparation, including the choice of catalysts, solvents, and reaction temperatures. The incorporation of a 3,5-dimethyl-1H-pyrazol-4-yl group adds complexity to the synthesis, requiring precise control to avoid side reactions. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to improve yields and reduce environmental impact.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that it may exhibit antimicrobial or anti-inflammatory properties, making it a candidate for further pharmacological evaluation. The 2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide moiety is particularly intriguing, as similar structures have shown activity against a range of pathogens. Researchers are also investigating its structure-activity relationship (SAR) to optimize its efficacy and safety profile.

From an agrochemical perspective, the 4-chloro-2-methoxy-5-methylphenyl group is known to contribute to the herbicidal and fungicidal activity of certain compounds. This has led to speculation that CAS No. 1239483-38-5 could be developed into a new class of crop protection agents. With the growing emphasis on sustainable agriculture, the search for eco-friendly pesticides has intensified, and this compound's unique properties align well with these goals.

The compound's physicochemical properties, such as solubility, stability, and partition coefficient, are critical for its practical applications. These parameters influence its bioavailability, environmental persistence, and formulation compatibility. Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately, reducing the need for extensive experimental testing. Tools like molecular docking and QSAR modeling are being employed to accelerate the development process.

In the context of green chemistry, the synthesis and application of N-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide are being scrutinized for their environmental impact. Efforts are underway to minimize waste, reduce energy consumption, and replace hazardous reagents with safer alternatives. The compound's potential for biodegradation is also a key consideration, as regulators and consumers increasingly prioritize sustainability.

As the scientific community continues to explore the possibilities of CAS No. 1239483-38-5, collaboration between academia and industry will be essential. Sharing data on its toxicological profile, mechanism of action, and scalability will help unlock its full potential. Whether as a pharmaceutical intermediate or an agrochemical lead, this compound represents a fascinating intersection of chemistry and innovation.